1,1'-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene)

• CAS No.: 922718-35-2
• Molecular Formula: C22H28F2O2
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 1-fluoro-4-[10-(4-fluorophenoxy)decoxy]benzene
• InChI: InChI=1S/C22H28F2O2/c23-19-9-13-21(14-10-19)25-17-7-5-3-1-2-4-6-8-18-26-22-15-11-20(24)12-16-22/h9-16H,1-8,17-18H2
• InChI Key: LGEWNAJKGMYAOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCCCCCCCCOC2=CC=C(C=C2)F)F

Description

1,1’-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene) is an organic compound characterized by its unique structure, which includes a decane chain flanked by two oxy groups, each connected to a 4-fluorobenzene ring

Preparation Methods

The synthesis of 1,1’-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene) typically involves the reaction of decane-1,10-diol with 4-fluorobenzene in the presence of a suitable catalyst. One common method includes the use of ethanol as a solvent and refluxing the reaction mixture for several hours . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1,1’-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene) can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: The fluorine atoms in the benzene rings can be substituted with other functional groups using appropriate reagents and conditions. Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.

Scientific Research Applications

1,1’-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene) has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the production of polymers and other advanced materials.

Mechanism of Action

The mechanism of action of 1,1’-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene) depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, influencing various biochemical pathways. The exact pathways and targets can vary based on the compound’s derivatives and modifications .

Comparison with Similar Compounds

Similar compounds to 1,1’-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene) include:

1,1’-[Decane-1,10-diylbis(oxy)]bis(4-chlorobenzene): Similar structure but with chlorine atoms instead of fluorine.

1,1’-[Decane-1,10-diylbis(oxy)]bis(4-bromobenzene): Similar structure but with bromine atoms instead of fluorine.

1,1’-[Decane-1,10-diylbis(oxy)]bis(4-iodobenzene): Similar structure but with iodine atoms instead of fluorine. The uniqueness of 1,1’-[Decane-1,10-diylbis(oxy)]bis(4-fluorobenzene) lies in the presence of fluorine atoms, which can impart distinct chemical and physical properties, such as increased stability and reactivity.